N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine

• Molecular Formula: C11H23NS
• Molecular Weight: 201.37 g/mol
• IUPAC Name: N-(2,2-dimethylbutyl)-2,2-dimethylthietan-3-amine
• InChI: InChI=1S/C11H23NS/c1-6-10(2,3)8-12-9-7-13-11(9,4)5/h9,12H,6-8H2,1-5H3
• InChI Key: SOVKCCWMDOIFGD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)CNC1CSC1(C)C

Description

N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine is an organic compound with a unique structure that includes a thietane ring and a dimethylbutyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine typically involves the reaction of 2,2-dimethylthietan-3-one with 2,2-dimethylbutylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amine derivatives.

Scientific Research Applications

N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It may be used in the study of biological processes and as a potential therapeutic agent.

Medicine: The compound’s unique structure makes it a candidate for drug development and pharmaceutical research.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2,2-Dimethylbutyl)-2,2-dimethylthietan-3-amine include:

2,2-Dimethylbutane: An alkane with a similar butane backbone.

N,2-Dimethyl-2-butanamine: A related amine with a similar structure.

Uniqueness

This compound is unique due to its combination of a thietane ring and a dimethylbutyl group, which imparts specific chemical and physical properties. This uniqueness makes it valuable for various applications that require specific reactivity and stability.